2-piperidin-1-yl-7-(2-thienyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 2-piperidin-1-yl-7-thiophen-2-yl-5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C14H14N4OS2/c19-13-11-12(10(16-17-13)9-5-4-8-20-9)21-14(15-11)18-6-2-1-3-7-18/h4-5,8H,1-3,6-7H2,(H,17,19)
• InChI Key: NXIIGOOOZGORMG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C(=NNC3=O)C4=CC=CS4
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

2-piperidin-1-yl-7-(2-thienyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. This compound has been shown to exhibit promising biological activities, making it a potential candidate for drug development.

Scientific Research Applications

Synthesis and Biological Activity

• A series of novel compounds, including 2-piperidin-1-yl-7-(2-thienyl)[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one derivatives, were synthesized and tested for their analgesic and anti-inflammatory activities. These compounds have been characterized by various spectroscopy techniques and chromatography (Demchenko et al., 2015).

Generation of Ring Systems

• The study on dihydro-5H-thiazolo[3,2-a]pyridin-3-ones, closely related to 2-piperidin-1-yl derivatives, demonstrates their easy generation and reaction potential with various electrophiles (Padwa & Zhang, 1994).

Anti-inflammatory and Anti-ulcer Activities

• Research on thiazole derivatives derived from 2-piperidin-1-yl compounds revealed their potential anti-inflammatory and anti-ulcer activities. Several synthesized compounds demonstrated higher activity compared to others, and their toxicity was also evaluated (Mohareb et al., 2017).

Antimicrobial Agents

• Piperidine-mediated synthesis of thiazolyl chalcones and their derivatives, including 2-piperidin-1-yl-7-(2-thienyl) analogs, showed marked potency as antimicrobial agents (Venkatesan & Maruthavanan, 2012).

Anti-arrhythmic Activity

• A study on piperidine-based thiazole derivatives, including 2-piperidin-1-yl-7-(2-thienyl) analogs, found that some synthesized compounds had significant anti-arrhythmic activity (Abdel‐Aziz et al., 2009).

Analgesic Activity

• The synthesis of new 2-piperidin-1-yl-7-(2-thienyl)[1,3]thiazolo[4,5-d]pyridazine-4(5H)-ones and their analgesic activity were investigated, showing that certain substituents enhance the analgesic effect (Demchenko et al., 2012).

Aldose Reductase Inhibition

• Research on 2-piperidin-1-yl derivatives, especially those containing a thiazolidin-4-one ring, demonstrated their potential as inhibitors against Aldose Reductase, which could be significant for future modifications in medicinal chemistry (Areal et al., 2012).

Antimicrobial Activity of Pyridines

• The study on the synthesis of thiazolo[3, 2]pyridines containing pyrazolyl moiety, related to 2-piperidin-1-yl derivatives, highlighted their antimicrobial activities, showing the potential of these compounds in microbial resistance (El-Emary et al., 2005).

Analgesic and Antiparkinsonian Activities

• A study on the synthesis of pyridine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine, closely related to 2-piperidin-1-yl analogs, showed promising results in analgesic and antiparkinsonian activities (Amr et al., 2008).

Mycobacterium tuberculosis GyrB Inhibitors

• Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which include 2-piperidin-1-yl analogs, were designed as inhibitors for Mycobacterium tuberculosis GyrB. These compounds showed significant activity in vitro (Jeankumar et al., 2013).

Anti-inflammatory Activity of Piperazinylthienylpyridazine Derivatives

• A novel series of 2-piperidin-1-yl-7-(2-thienyl)pyridazine derivatives demonstrated anti-inflammatory activity against carrageenan-induced paw edema (Refaat et al., 2007).